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Compound of Interest

Compound Name: Potassium bromide
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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the chemical reactions between potassium bromide
(KBr) and various strong acids. The nature of these reactions is fundamentally dependent on

the oxidizing potential of the chosen acid. Strong oxidizing acids, such as concentrated sulfuric

acid and nitric acid, engage in redox reactions with the bromide ion, leading to the formation of

elemental bromine. In contrast, non-oxidizing strong acids, like phosphoric acid, primarily

facilitate an acid-base reaction, resulting in the formation of hydrogen bromide. This guide

provides a comprehensive overview of these reactions, including detailed experimental

protocols, quantitative data, and visual representations of the underlying chemical processes.

Core Reaction Principles
The reactivity of potassium bromide with strong acids is dictated by the acid's ability to

oxidize the bromide ion (Br⁻). The standard electrode potential for the Br₂/Br⁻ half-reaction is

+1.07 V. Strong acids with a reduction potential higher than this can oxidize bromide to

bromine.

Reaction with Oxidizing Strong Acids
Concentrated sulfuric acid (H₂SO₄) and nitric acid (HNO₃) are potent oxidizing agents that

readily react with potassium bromide in a redox fashion.
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Sulfuric Acid: The reaction with concentrated sulfuric acid is a classic example of a redox

reaction where the bromide ion is oxidized to bromine, and the sulfur in sulfuric acid is

reduced. The reaction proceeds in a stepwise manner. Initially, an acid-base reaction forms

hydrogen bromide (HBr). Subsequently, the concentrated sulfuric acid oxidizes the newly

formed HBr. The overall reaction is exothermic and produces several byproducts.

Nitric Acid: Concentrated nitric acid also oxidizes potassium bromide to elemental bromine.

In this reaction, the nitrate ion is reduced, typically to nitrogen dioxide (NO₂), a toxic brown

gas. The reaction is vigorous and results in a brownish solution due to the dissolved bromine

and the presence of nitrogen dioxide.

Reaction with Non-Oxidizing Strong Acids
Strong acids that are poor oxidizing agents, such as phosphoric acid (H₃PO₄) and perchloric

acid (HClO₄) in dilute solutions, react with potassium bromide in a simple acid-base

metathesis reaction.

Phosphoric Acid: The reaction between potassium bromide and concentrated phosphoric

acid is a standard laboratory method for the preparation of hydrogen bromide gas.[1]

Phosphoric acid is a non-volatile acid, and upon heating the reaction mixture, the more

volatile hydrogen bromide is liberated as a gas.[2] This reaction is favored because

phosphoric acid is not a strong enough oxidizing agent to convert bromide to bromine.

Perchloric Acid: The reaction of potassium bromide with perchloric acid yields potassium

perchlorate and hydrogen bromide.[3] Due to the low solubility of potassium perchlorate in

water, it can precipitate from the solution, driving the reaction forward.[4][5]

Quantitative Data Summary
The following tables summarize the key quantitative data associated with the reactions of

potassium bromide with various strong acids.
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Strong Acid Reaction Type Major Products Observations

Sulfuric Acid (conc.) Redox
K₂SO₄, SO₂, Br₂,

H₂O[6]

Reddish-brown fumes

of bromine, evolution

of a pungent gas

(SO₂), solution turns

orange/brown.[7][8]

Nitric Acid (conc.) Redox
KNO₃, NO₂, Br₂,

H₂O[9]

Evolution of brown,

toxic fumes (NO₂),

solution turns

brownish.[8]

Phosphoric Acid Acid-Base
KH₂PO₄/K₃PO₄,

HBr[2]

Evolution of a

colorless, pungent gas

(HBr).

Perchloric Acid Acid-Base KClO₄, HBr[3]
Formation of a white

precipitate (KClO₄).[4]

Parameter
Sulfuric Acid
(conc.)

Nitric Acid (conc.) Phosphoric Acid

Reaction Conditions
Heating often

required[10]

Typically occurs at

room temperature

Heating required to

distill HBr[2]

Approximate Yield of

Br₂/HBr

High, but depends on

conditions
High

High yield of HBr is

achievable

Key Thermodynamic

Data
Exothermic Exothermic[2]

Endothermic (requires

heat input)

Experimental Protocols
The following are detailed methodologies for conducting the reactions between potassium
bromide and various strong acids in a laboratory setting.

Safety Precaution: All experiments involving concentrated strong acids must be performed in a

well-ventilated fume hood while wearing appropriate personal protective equipment (PPE),
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including safety goggles, a lab coat, and acid-resistant gloves.[10][11] Always add acid to

water, never the other way around, when preparing dilutions.

Reaction with Concentrated Sulfuric Acid
This procedure outlines the generation of bromine from potassium bromide and concentrated

sulfuric acid.

Materials:

Potassium bromide (KBr)

Concentrated sulfuric acid (H₂SO₄, 98%)

Distilling flask

Dropping funnel

Condenser

Receiving flask

Heating mantle

Ice bath

Procedure:

Place 25.0 g of potassium bromide into a 250 mL two-neck round-bottom flask.

Add 50 mL of water to dissolve the KBr.

Set up the apparatus for simple distillation, with a dropping funnel fitted to one neck of the

flask. The receiving flask should be placed in an ice bath to collect the volatile bromine.

Slowly add 30 mL of concentrated sulfuric acid from the dropping funnel to the KBr solution

while stirring. The addition should be dropwise to control the exothermic reaction.[4]

After the addition is complete, gently heat the mixture using a heating mantle.
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A reddish-brown vapor of bromine will be observed, which will distill over and collect in the

receiving flask.

Continue heating until no more bromine distills.

The collected bromine can be purified by washing with a small amount of concentrated

sulfuric acid to remove any water.

Reaction with Concentrated Nitric Acid
This procedure demonstrates the oxidation of potassium bromide with concentrated nitric

acid.

Materials:

Potassium bromide (KBr)

Concentrated nitric acid (HNO₃, 70%)

Test tube or small beaker

Fume hood

Procedure:

Place a small amount (approximately 1 g) of potassium bromide into a test tube.

Carefully add a few milliliters of concentrated nitric acid to the test tube.

Observe the immediate reaction, noting the evolution of brown fumes (NO₂) and the

formation of a reddish-brown solution due to the production of bromine.[8]

The reaction can be summarized by the following balanced equation: 2KBr(s) +

4HNO₃(conc) → 2KNO₃(aq) + Br₂(l) + 2NO₂(g) + 2H₂O(l).[9]

Synthesis of Hydrogen Bromide with Phosphoric Acid
This is a standard method for the laboratory preparation of hydrogen bromide gas.
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Materials:

Potassium bromide (KBr)

Concentrated phosphoric acid (H₃PO₄, 85%)

Round-bottom flask

Dropping funnel

Gas washing bottle (optional, for purification)

Heating mantle

Procedure:

Place 50 g of potassium bromide in a 250 mL round-bottom flask.

Assemble a setup for gas generation, with a dropping funnel to add the acid and an outlet

tube to direct the evolved gas.

Gently heat the flask containing the potassium bromide.

Slowly add 30 mL of concentrated phosphoric acid from the dropping funnel.

Hydrogen bromide gas will be evolved upon addition of the acid. The rate of gas evolution

can be controlled by adjusting the rate of acid addition and the heating.

The evolved HBr gas can be passed through a gas washing bottle containing glass wool to

trap any acid spray before being used in subsequent reactions or dissolved in water to make

hydrobromic acid.

Visualizations
The following diagrams, generated using the DOT language, illustrate the key reaction

pathways and a general experimental workflow.

Reaction Pathways
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Redox Pathway (Oxidizing Acids)

Acid-Base Pathway (Non-Oxidizing Acids)

KBr (Br⁻) HBr  H⁺ (from H₂SO₄, HNO₃) Br₂  Oxidation by SO₄²⁻ or NO₃⁻

KBr (Br⁻) HBr  H⁺ (from H₃PO₄, HClO₄)

Click to download full resolution via product page

Reaction pathways of KBr with strong acids.

Experimental Workflow for Product Generation
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General experimental workflow for KBr-acid reactions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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